Cas no 802261-67-2 (1,2-Benzenediol,4-[1-methoxy-2-[(1-methylethylidene)amino]ethyl]-)

• Product name: 1,2-Benzenediol,4-[1-methoxy-2-[(1-methylethylidene)amino]ethyl]-
• CAS No: 802261-67-2
• MF: C₁₂H₁₇NO₃
• MW: 223.26828
• CID: 713261
• PubChem ID: 45093732

1,2-Benzenediol,4-[1-methoxy-2-[(1-methylethylidene)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[1-methoxy-2-[(1-methylethylidene)amino]ethyl]-
• Pyrocatechol,4-[2-(isopropylideneamino)-1-methoxyethyl]- (8CI)
• Pyrocatechol,4-[2-(isopropylideneamino)-1-methoxyethyl]-(8ci)
• 802261-67-2

• Inchi： InChI=1S/C12H17NO3/c1-8(2)13-7-12(16-3)9-4-5-10(14)11(15)6-9/h4-6,12,14-15H,7H2,1-3H3
• InChI Key： UUKKOTGZHCTRRJ-UHFFFAOYSA-N
• SMILES： CC(=NCC(C1=CC(=C(C=C1)O)O)OC)C

Computed Properties

• Exact Mass: 223.121
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62A^2
• XLogP3: 0.7

Additional information on 1,2-Benzenediol,4-[1-methoxy-2-[(1-methylethylidene)amino]ethyl]-

测试